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Compound of Interest

Compound Name: Naphazoline Hydrochloride

Cat. No.: B1676944 Get Quote

Proper handling and disposal of Naphazoline Hydrochloride are critical due to its high acute

toxicity. This guide provides detailed procedures for its safe management in a laboratory or

professional drug development setting. Adherence to these guidelines, in conjunction with

local, state, and federal regulations, is essential for ensuring personnel safety and

environmental protection.

Immediate Safety and Hazard Information
Warning: Fatal if Swallowed.[1]

Naphazoline Hydrochloride is classified as an acute oral toxicant (Category 2).[2][3] It is

crucial to prevent any direct contact, ingestion, or inhalation. All handling and disposal

procedures must be conducted by trained personnel equipped with the appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE)
Before handling Naphazoline Hydrochloride waste, ensure the following PPE is used:

Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to

use.[2] Dispose of contaminated gloves after use in accordance with applicable laws and

good laboratory practices.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1676944?utm_src=pdf-interest
https://www.benchchem.com/product/b1676944?utm_src=pdf-body
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06711.pdf?1554218990
https://www.benchchem.com/product/b1676944?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/133_1081185498_NAPHAZOLINEHYDROCHLORIDECASNO-550-99-2MSDS.pdf
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MTIzNjc1fGFwcGxpY2F0aW9uL3BkZnxhRGd6TDJoalppOHhNRGszTkRVMk1qYzNPVEUyTmd8NGQ4ZmJmMjhmMGIzZjNmOWQ5ZDNjMmMwM2M5MDhmYjU2MWQ1NjlkNjFlN2JhNTE0ZDczNzJlMWIzOTA0YmVkYQ
https://www.benchchem.com/product/b1676944?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/133_1081185498_NAPHAZOLINEHYDROCHLORIDECASNO-550-99-2MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/133_1081185498_NAPHAZOLINEHYDROCHLORIDECASNO-550-99-2MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Use safety glasses with side shields or a face shield.[2] Eye protection

equipment should be tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[2]

Skin and Body Protection: Wear a complete suit protecting against chemicals.[2] The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[2]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved air-

purifying respirator or a full-face supplied-air respirator.[1][2] Engineering controls, such as

local exhaust ventilation, should be used to control airborne levels.[1]

Spill Containment and Cleanup Protocol
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination:

Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.

[2][4] Keep people away from and upwind of the spill.[4]

Prevent Dust Formation: Avoid any actions that could create or raise dust.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2][5] Do not let the

product enter drains, sewers, or waterways.[2][6]

Cleanup: Carefully sweep or shovel the spilled solid material.[2][7] Pick up and arrange for

disposal without creating dust.[2]

Collect for Disposal: Place the collected material into suitable, closed, and properly labeled

containers for disposal.[2][4][7]

Disposal Procedures
Naphazoline Hydrochloride waste is classified as hazardous.[7] Disposal must be carried out

in strict accordance with all applicable federal, state, and local regulations.[7][8]

Unused or Expired Product:
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Do Not Dispose in Drains: Do not empty into drains or release into the environment.[5][6][7]

The product is water-soluble and can spread in water systems.[7]

Contact Licensed Disposal Service: The primary method of disposal is to contact a licensed

professional waste disposal service.[2] Offer surplus and non-recyclable solutions to a

licensed disposal company.[2]

Approved Disposal Methods:

Incineration: The material can be disposed of by controlled incineration with flue gas

scrubbing.[5] Another approved method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2][9]

Chemical Destruction Plant: Removal to a licensed chemical destruction plant is also a

suitable option.[5]

Contaminated Packaging:

Hazardous Waste Collection: Dispose of the container to a hazardous or special waste

collection point.[6][7]

Container Treatment: As an alternative, containers can be triple-rinsed (or the equivalent).[5]

The rinsed containers can then be offered for recycling or reconditioning.[5]

Final Disposal: If recycling is not an option, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill, where permitted.[5]

Data Presentation: Hazard and Transportation
Information
The following table summarizes key quantitative and classification data for Naphazoline
Hydrochloride.
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Parameter Value Citation(s)

UN Number UN2811 [4][7][9]

Proper Shipping Name Toxic solid, organic, n.o.s. [6][7][9]

Technical Shipping Name Naphazoline hydrochloride [7]

Transport Hazard Class 6.1 [4][7][9]

Packing Group I or II [4][7][9]

GHS Signal Word Danger [2][7]

GHS Hazard Statement H300: Fatal if swallowed [1][2][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Naphazoline Hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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